Cas no 106391-85-9 (D-Boc Valine Methyl Ester)

• Product Name: D-Boc Valine Methyl Ester
• CAS No: 106391-85-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD00672511
• CID: 127112
• PubChem ID: 11264737
• Update Time: 2024-11-03

D-Boc Valine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• D-Valine,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• BOC-D-VALINE METHYL ESTER
• N-tert-Butoxycarbonyl-D-valine methyl ester
• D-Boc valine methyl ester
• N-BOC-D-VALINE METHYL ESTER
• XCJLIYKAMLUDGN-MRVPVSSYSA-N
• CS-M3268
• MFCD00672511
• CS-14953
• HY-41061
• SCHEMBL8807250
• methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
• (R)-methyl 2-(tert-butoxycarbonylamino)-3-methylbutanoate
• 106391-85-9
• AKOS027340153
• Methyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-valinate
• methyl (2R)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• Boc-D-Val-Ome
• DA-72591
• D-Boc Valine Methyl Ester

• MDL： MFCD00672511
• Inchi： 1S/C11H21NO4/c1-7(2)8(9(13)15-6)12-10(14)16-11(3,4)5/h7-8H,1-6H3,(H,12,14)/t8-/m1/s1
• InChI Key： XCJLIYKAMLUDGN-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 306.0±25.0 °C(Predicted)
• PSA: 64.63000
• LogP: 2.09960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives